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Compound of Interest

Compound Name: Prenylamine Lactate

Cat. No.: B1679081 Get Quote

Standard Operating Procedures for Prenylamine
Lactate in the Laboratory
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of Prenylamine Lactate in a laboratory setting. Prenylamine Lactate is a calcium channel

blocker that has been investigated for its therapeutic potential in cardiovascular conditions.[1]

[2] Due to its pharmacological activity, appropriate safety precautions must be observed.
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Property Value Source

IUPAC Name

3,3-diphenyl-N-(1-

phenylpropan-2-yl)propan-1-

amine;2-hydroxypropanoic

acid

[3]

Synonyms Segontin, Synadrin [1]

CAS Number 69-43-2 [4]

Molecular Formula C₂₇H₃₃NO₃ [3][4]

Molecular Weight 419.6 g/mol [3]

Predicted Water Solubility 3.54e-05 mg/mL [4]

Predicted logP 5.89 [4]

Pharmacological Class
Calcium Channel Blocker,

Vasodilator Agent
[3]

Safety and Handling
2.1. Hazard Identification

While a specific Safety Data Sheet (SDS) for Prenylamine Lactate is not readily available in

the public domain, based on its pharmacological activity and data for similar compounds, it

should be handled as a potentially hazardous substance. It is known to affect cardiovascular

function and was withdrawn from some markets due to concerns about cardiac arrhythmias.[4]

2.2. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Prenylamine Lactate to determine

the appropriate level of PPE. The following are minimum requirements for handling the

compound in a laboratory setting:

Eye Protection: Chemical safety goggles are required. A face shield should be worn when

there is a risk of splashing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/65557
https://synapse.patsnap.com/article/what-is-prenylamine-lactate-used-for
https://go.drugbank.com/salts/DBSALT002856
https://pubchem.ncbi.nlm.nih.gov/compound/65557
https://go.drugbank.com/salts/DBSALT002856
https://pubchem.ncbi.nlm.nih.gov/compound/65557
https://go.drugbank.com/salts/DBSALT002856
https://go.drugbank.com/salts/DBSALT002856
https://pubchem.ncbi.nlm.nih.gov/compound/65557
https://www.benchchem.com/product/b1679081?utm_src=pdf-body
https://go.drugbank.com/salts/DBSALT002856
https://www.benchchem.com/product/b1679081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Gloves should be

inspected before use and changed immediately if contaminated.

Body Protection: A laboratory coat must be worn at all times.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any dust or aerosols.

2.3. Storage

Prenylamine Lactate should be stored in a tightly sealed, light-resistant container in a cool,

dry, and well-ventilated area, away from incompatible materials.

2.4. First Aid Measures

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

2.5. Disposal

All waste containing Prenylamine Lactate should be treated as hazardous chemical waste

and disposed of in accordance with local, state, and federal regulations. Do not dispose of

down the drain.

Signaling Pathway
Prenylamine Lactate's primary mechanism of action is the blockade of L-type voltage-gated

calcium channels.[5][6] This inhibition of calcium influx into cardiac and smooth muscle cells
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leads to vasodilation and a reduction in myocardial contractility.[1][5] It has also been shown to

modulate other ion channels, including potassium and sodium channels.[5]

Cardiomyocyte / Smooth Muscle Cell

Prenylamine Lactate L-type Ca²⁺ Channel Ca²⁺ Influx Muscle Contraction Vasodilation
Inhibition leads to

Click to download full resolution via product page

Mechanism of action of Prenylamine Lactate.

Experimental Protocols
4.1. Preparation of Stock Solutions

Due to its predicted low water solubility, it is recommended to prepare stock solutions of

Prenylamine Lactate in an organic solvent such as dimethyl sulfoxide (DMSO) or ethanol.

Protocol:

Accurately weigh the desired amount of Prenylamine Lactate powder in a sterile

microcentrifuge tube.

Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired stock

concentration (e.g., 10 mM).

Vortex thoroughly until the compound is completely dissolved.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

4.2. In Vitro Vasodilation Assay using Isolated Arteries

This protocol is a general guideline for assessing the vasodilatory effects of Prenylamine
Lactate on isolated arterial rings, a common method for studying calcium channel blockers.[7]

[8]
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Materials:

Isolated arterial rings (e.g., rat aorta or human subcutaneous resistance arteries)

Organ bath system with force transducers

Krebs-Henseleit solution (or similar physiological salt solution)

Vasoconstrictor agent (e.g., phenylephrine, U46619)

Prenylamine Lactate stock solution

Positive control (e.g., verapamil, nifedipine)

Protocol:

Mount the arterial rings in the organ bath chambers containing oxygenated Krebs-Henseleit

solution at 37°C.

Allow the tissues to equilibrate under a resting tension for at least 60 minutes.

Induce a stable contraction with a vasoconstrictor agent.

Once a stable plateau of contraction is reached, add cumulative concentrations of

Prenylamine Lactate to the bath.

Record the relaxation response at each concentration until a maximal response is achieved

or the concentration-response curve is complete.

Calculate the percentage of relaxation relative to the pre-contracted tension.
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Experimental workflow for in vitro vasodilation assay.

4.3. In Vitro Electrophysiology Study on Isolated Cardiomyocytes

This protocol provides a general framework for investigating the effects of Prenylamine
Lactate on cardiac action potentials using the patch-clamp technique, as has been done in

previous studies.[9]

Materials:

Isolated cardiomyocytes (e.g., from guinea pig)
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Patch-clamp setup (amplifier, micromanipulators, microscope)

Extracellular and intracellular recording solutions

Prenylamine Lactate stock solution

Protocol:

Prepare a suspension of isolated cardiomyocytes.

Establish a whole-cell patch-clamp configuration on a single cardiomyocyte.

Record baseline action potentials or specific ion channel currents.

Perfuse the cell with the extracellular solution containing the desired concentration of

Prenylamine Lactate.

Record the changes in action potential parameters (e.g., duration, amplitude) or ion channel

currents.

Wash out the compound to observe reversibility of the effects.

Quantitative Data Summary
Parameter Value Species/System Source

Terminal Elimination

Half-life (racemic)
14.1 h (SD: 6.9 h) Healthy Volunteers [10]

Apparent Total

Clearance
5.8 L/min Healthy Volunteers [10]

Mean Residence Time 14.7 h (SD: 3.8 h) Healthy Volunteers [10]

Inward Calcium

Current Reduction

29% to 76% (at 10–50

μM)

Single ventricular

guinea-pig myocytes
[10]

Predicted LD50 (oral) 3.0889 mol/kg
Not specified

(predicted)
[11]
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Disclaimer: The information provided in this document is intended for research purposes only

and is based on currently available scientific literature. A complete, official Safety Data Sheet

(SDS) for Prenylamine Lactate was not found. All laboratory personnel should be trained in

the proper handling of potentially hazardous chemicals and should exercise caution when

working with this compound. It is the responsibility of the user to conduct a thorough risk

assessment and to ensure compliance with all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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